Cas no 1859686-58-0 (6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1859686-58-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5948922
• PubChem ID: 165873973
• Update Time: 2025-06-11

6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1859686-58-0
• 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• EN300-1293512

• Inchi： 1S/C11H11N3O2/c1-2-16-10-6-13-14(7-10)11-4-3-9(8-15)5-12-11/h3-8H,2H2,1H3
• InChI Key： ATKOKJYITLBKOP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NN(C=1)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Additional information on 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

Introduction to 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1859686-58-0)

6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde, with the CAS number 1859686-58-0, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives and features a unique combination of a pyrazole ring and an ethoxy substituent, which contributes to its distinct chemical and biological properties.

The molecular structure of 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde consists of a pyridine ring with a pyrazole moiety attached at the 6-position, and an ethoxy group at the 4-position of the pyrazole ring. The presence of these functional groups imparts specific reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The aldehyde group at the 3-position of the pyridine ring further enhances its reactivity, allowing for a wide range of chemical transformations.

In the context of medicinal chemistry, 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its role in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory activity, 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

In addition to its therapeutic potential, 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has been utilized as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it has been employed in the development of novel inhibitors targeting specific enzymes involved in metabolic disorders and cardiovascular diseases. The flexibility and reactivity of this compound make it an attractive starting point for combinatorial chemistry approaches, enabling the rapid generation and screening of large libraries of compounds.

The synthetic accessibility of 6-(4-ethoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is another factor contributing to its widespread use in research. Various synthetic routes have been reported for its preparation, including multistep sequences involving coupling reactions, cyclizations, and functional group manipulations. These synthetic methods have been optimized to achieve high yields and purity, facilitating its use in both academic and industrial settings.

In conclusion, 6-(4-ethoxy-1H-pyrazol-1-y l)pyridine -3-carbaldehyde (CAS No. 1859686 -58 -0) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and explore new biological pathways. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.